1-[4-(Hydroxymethyl)phenyl]propan-2-one

• CAS No.: 77955-04-5
• Molecular Formula: C10H12O2
• Molecular Weight: 164.20 g/mol
• IUPAC Name: 1-[4-(hydroxymethyl)phenyl]propan-2-one
• InChI: InChI=1S/C10H12O2/c1-8(12)6-9-2-4-10(7-11)5-3-9/h2-5,11H,6-7H2,1H3
• InChI Key: QJQZNDZQEKDZNA-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CC1=CC=C(C=C1)CO

Description

1-[4-(Hydroxymethyl)phenyl]propan-2-one is an aromatic ketone featuring a propan-2-one (acetone) backbone substituted at the para position of a phenyl ring with a hydroxymethyl (-CH₂OH) group. Its molecular formula is C₁₀H₁₂O₂, and its molecular weight is 164.20 g/mol.

Comparison with Similar Compounds

Structural and Functional Group Variations

The following table summarizes key structural analogs of 1-[4-(Hydroxymethyl)phenyl]propan-2-one, highlighting substituent effects:

Compound Name	Substituent	Molecular Formula	Molecular Weight (g/mol)	Key Data/Applications	Source
1-[4-(Hydroxymethyl)phenyl]propan-2-one	4-(CH₂OH)	C₁₀H₁₂O₂	164.20	Polar substituent; inferred higher solubility in polar solvents	N/A
1-(4-Hydroxyphenyl)propan-2-one	4-OH	C₉H₁₀O₂	150.17	Demethylation product of methoxy analog; used in synthesis
1-[4-(Trifluoromethyl)phenyl]propan-2-one	4-CF₃	C₁₀H₉F₃O	202.17	NMR δH 2.60 (s, 3H, COCH₃), δC 207.5 (C=O)
1-(4-Trifluoroethoxyphenyl)propan-2-one	4-OCH₂CF₃	C₁₁H₁₁F₃O₂	232.20	Mass spectrometry confirms structure; electron-withdrawing substituent
1-[4-(Methylthio)phenyl]propan-2-one	4-SCH₃	C₁₀H₁₂OS	180.26	Metabolite of 4-MTA; undergoes oxidative pathways
1-(4-Ethylphenyl)-2-methylpropan-1-one	4-C₂H₅, 2-CH₃	C₁₂H₁₆O	176.26	Branched ketone; industrial applications
1-(4-Methoxy-2-methylphenyl)propan-1-one	4-OCH₃, 2-CH₃	C₁₁H₁₄O₂	178.23	Methoxy group enhances stability; used in intermediates

Substituent Effects on Properties

• In contrast, trifluoromethyl (-CF₃) and trifluoroethoxy (-OCH₂CF₃) groups reduce polarity due to their hydrophobic nature .
• Reactivity: Electron-withdrawing groups (e.g., -CF₃) deactivate the aromatic ring, reducing electrophilic substitution reactivity.
• Spectroscopic Signatures : In 1-[4-(Trifluoromethyl)phenyl]propan-2-one, the ketone carbonyl (C=O) resonates at δC 207.5 ppm in ¹³C NMR, whereas electron-donating groups (e.g., -OCH₃) would shift this signal upfield .